Cas no 2137510-29-1 (tert-butyl 2-amino-3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)propanoate
• CAS No: 2137510-29-1
• MF: C₁₃H₂₁Br₂N₃O₂
• MW: 411.132741689682
• CID: 6167451
• PubChem ID: 165489920
• Update Time: 2025-07-02

tert-butyl 2-amino-3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)propanoate
• 2137510-29-1
• EN300-1141540

• Inchi： 1S/C13H21Br2N3O2/c1-5-6-9-17-10(14)11(15)18(9)7-8(16)12(19)20-13(2,3)4/h8H,5-7,16H2,1-4H3
• InChI Key： SISGZUXWIDHKLD-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CCC)N1CC(C(=O)OC(C)(C)C)N)Br

Computed Properties

• Exact Mass: 410.99800g/mol
• Monoisotopic Mass: 409.00005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)propanoate

Comprehensive Overview of tert-butyl 2-amino-3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)propanoate (CAS No. 2137510-29-1)

The compound tert-butyl 2-amino-3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)propanoate (CAS No. 2137510-29-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a dibromo-substituted imidazole ring and a tert-butyl ester group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

In recent years, the scientific community has focused on imidazole derivatives due to their broad-spectrum biological activities. The presence of 4,5-dibromo and 2-propyl substituents in this compound enhances its reactivity, making it a valuable building block for medicinal chemistry projects. Its CAS No. 2137510-29-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s tert-butyl ester moiety also offers stability under various synthetic conditions, a feature highly prized in peptide mimetics and prodrug development.

One of the trending topics in organic synthesis is the optimization of green chemistry protocols. Researchers are exploring eco-friendly methods to synthesize tert-butyl 2-amino-3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)propanoate with minimal waste generation. This aligns with the global push toward sustainable pharmaceutical manufacturing, a subject frequently queried in search engines. Additionally, the compound’s potential role in enzyme inhibition and receptor modulation has sparked interest, as these mechanisms are critical in treating diseases like diabetes and autoimmune disorders.

The dibromo-imidazole core of this molecule is structurally analogous to several FDA-approved drugs, which further elevates its significance. Computational chemists often use CAS No. 2137510-29-1 as a reference in molecular docking simulations to predict binding affinities for target proteins. This approach is part of the broader AI-driven drug discovery trend, where machine learning models accelerate the identification of promising candidates. Such applications make this compound a recurring keyword in cheminformatics and bioinformatics discussions.

From a commercial perspective, tert-butyl 2-amino-3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)propanoate is supplied by leading fine chemical manufacturers, catering to the needs of contract research organizations (CROs) and academic labs. Its pricing and availability are often searched alongside terms like bulk synthesis and custom synthesis services, highlighting its industrial demand. Quality control protocols, including HPLC purity and NMR characterization, are critical for ensuring its suitability in high-stakes research applications.

In summary, tert-butyl 2-amino-3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)propanoate (CAS No. 2137510-29-1) represents a cutting-edge tool in modern chemistry. Its multifaceted applications—from drug design to material science—underscore its importance in both academic and industrial settings. As research continues to uncover new uses for this compound, its prominence in scientific literature and online searches is expected to grow, solidifying its status as a key player in innovative chemical synthesis.